Cas no 2171779-14-7 (4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol)

• Product Name: 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol
• CAS No: 2171779-14-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5968405
• PubChem ID: 165723718
• Update Time: 2025-06-08

4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol
• EN300-1640029
• 4-[amino(5-methylfuran-3-yl)methyl]piperidin-4-ol
• 2171779-14-7

• Inchi： 1S/C11H18N2O2/c1-8-6-9(7-15-8)10(12)11(14)2-4-13-5-3-11/h6-7,10,13-14H,2-5,12H2,1H3
• InChI Key： MNHWRDDYDBXEBN-UHFFFAOYSA-N
• SMILES： OC1(C(C2=COC(C)=C2)N)CCNCC1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.4Ų

Additional information on 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol

Introduction to 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol (CAS No. 2171779-14-7)

4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol is a significant compound in the realm of pharmaceutical chemistry, featuring a complex molecular structure that has garnered attention for its potential applications in drug discovery and development. This compound, identified by the CAS number 2171779-14-7, combines a piperidine ring with a furyl moiety, making it a versatile scaffold for medicinal chemists. The presence of both an amino group and a hydroxyl group on the piperidine ring enhances its reactivity, allowing for further functionalization and exploration of its pharmacological properties.

The structural attributes of 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol position it as a promising candidate for investigating novel therapeutic agents. The furyl group, specifically the 5-methylfuran moiety, contributes to the compound's ability to interact with biological targets in unique ways. This interaction potential is particularly intriguing in the context of developing treatments for neurological and inflammatory disorders, where precise molecular interactions are crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the pharmacokinetic and pharmacodynamic profiles of this compound. Studies suggest that the combination of the piperidine and furyl groups may enhance binding affinity to specific receptors, thereby improving therapeutic efficacy. Additionally, the presence of both an amino and a hydroxyl group provides multiple sites for chemical modification, allowing for the design of derivatives with tailored properties.

In the context of drug development, 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol has been explored as a precursor in synthesizing novel molecules with potential anti-inflammatory and analgesic effects. The furyl group is known to exhibit anti-inflammatory properties, while the piperidine scaffold is frequently used in central nervous system (CNS) drug design due to its ability to cross the blood-brain barrier. These characteristics make this compound a valuable asset in the quest for new pharmacological interventions.

Furthermore, the compound's structural features align well with current trends in medicinal chemistry, where hybrid molecules incorporating multiple bioactive moieties are sought after for their enhanced biological activity. The integration of the amino and hydroxyl functionalities into a single molecular framework allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These factors are critical for determining the compound's suitability for further development into a clinical candidate.

Investigations into 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol have also revealed interesting insights into its potential role in modulating enzyme activity. The piperidine ring is known to interact with various enzymes, including those involved in neurotransmitter synthesis and degradation. By targeting these enzymes, 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol may offer therapeutic benefits in conditions characterized by dysregulated enzyme activity. For instance, it has been hypothesized that this compound could influence pathways involved in pain perception and inflammation.

The synthesis of 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the functionalization of the furyl group followed by coupling reactions that introduce the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies. These improvements are essential for moving from laboratory-scale synthesis to larger-scale production required for clinical trials.

From a regulatory perspective, 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol must undergo rigorous testing to ensure safety and efficacy before being considered for human use. Preclinical studies involving cell culture assays and animal models are crucial for evaluating its biological activity and potential side effects. These studies provide critical data that informs decisions about whether to proceed with clinical trials. The outcomes of these studies will determine if this compound progresses further in the drug development pipeline.

The growing interest in 4-amino(5-methylfuran-3-yl)methylpiperidin-4-ol underscores its importance as a building block in pharmaceutical research. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, it is likely that its role in drug discovery will expand further. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in harnessing its full potential.

In conclusion,4-amino(5-methylfuran 3 yl)methylationmolecular piperidin ol (CAS No.,2171779147) represents an exciting avenue in pharmaceutical chemistry with significant implications for future therapeutic developments. Its structural complexity,amino(group)and(hydroxyl)functionalities,and(potential)for(pharmacological(intervention)make(it)a(compound)of(interest)to(researchers).As(studies)(continue)(to(uncover)(its)(biological)(properties),(this)(compound)(is(promising(to(contribute)(to(new)(drug)(discoveries)).